Cas no 1026785-83-0 (2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane)

• Product name: 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane
• CAS No: 1026785-83-0
• MF: C₁₀H₁₇NO₃Si
• MW: 227.33200
• CID: 1136071

2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane Chemical and Physical Properties

Names and Identifiers

• CTK0C0988
• (but-3''-enyl) 2,5-di(4'-butyloxybenzoyloxy)benzoate
• ACMC-20mu25
• (buta-1,3-dien-2-yl)silatrane
• Benzoic acid, 2,5-bis[(4-butoxybenzoyl)oxy]-, 3-butenyl ester
• AGN-PC-0CMXIR
• 5-buta-1,3-dien-2-yl-4,6,11-trioxa-1-aza-5-silabicyclo[3.3.3]undecane
• 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane

• Inchi： 1S/C10H17NO3Si/c1-3-10(2)15-12-7-4-11(5-8-13-15)6-9-14-15/h3H,1-2,4-9H2
• InChI Key： RSCHPMJCQGGYMR-UHFFFAOYSA-N
• SMILES： [Si]12(OCCN(CCO1)CCO2)C(C=C)=C

Computed Properties

• Exact Mass: 227.09800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 30.93000
• LogP: 0.52360
• Sensitiveness: moisture sensitive

Additional information on 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane

Introduction to 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane (CAS No. 1026785-83-0)

2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane, with the CAS number 1026785-83-0, is a complex organic silane compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including materials science, pharmaceuticals, and catalysis. This compound is characterized by its intricate molecular structure, which combines the functionalities of silane and nitrilotris(ethanolato) groups with a buta-1,3-dien-2-yl moiety. This combination endows the compound with a range of desirable properties, such as high reactivity, stability, and versatility in chemical reactions.

The molecular structure of 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane consists of a central silicon atom bonded to three nitrilotris(ethanolato) ligands and one buta-1,3-dien-2-yl group. The nitrilotris(ethanolato) ligands are known for their strong chelating ability and ability to form stable complexes with various metal ions. The buta-1,3-dien-2-yl group, on the other hand, introduces conjugated double bonds that can participate in a wide range of organic reactions, such as Diels-Alder reactions and Michael additions. This unique combination of functional groups makes 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane an attractive candidate for various chemical applications.

In the field of materials science, 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane has shown promise as a precursor for the synthesis of advanced materials. For instance, recent studies have demonstrated its use in the preparation of silicon-based polymers and coatings with enhanced mechanical and thermal properties. These materials have potential applications in areas such as electronics, aerospace, and automotive industries. The ability to fine-tune the properties of these materials through controlled polymerization and cross-linking reactions makes 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane a valuable tool for materials scientists.

In the realm of pharmaceuticals, 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane has been explored for its potential as a drug delivery vehicle. The compound's ability to form stable complexes with metal ions and its biocompatibility make it suitable for encapsulating and delivering therapeutic agents to specific target sites within the body. Recent research has focused on using this compound to enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy. Additionally, the conjugated double bonds in the buta-1,3-dien-2-yl group can be exploited for photoresponsive drug delivery systems, where light can be used to trigger the release of drugs at specific times and locations.

The catalytic properties of 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane have also been extensively studied. The compound has been shown to act as an efficient catalyst in various organic transformations, including asymmetric synthesis and polymerization reactions. Its ability to form stable complexes with transition metals makes it particularly useful in homogeneous catalysis. For example, recent studies have demonstrated its effectiveness in catalyzing the polymerization of lactide to produce polylactic acid (PLA), a biodegradable polymer with applications in biomedicine and environmental science.

From a synthetic perspective, the preparation of 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane involves several well-defined steps that ensure high purity and yield. The synthesis typically starts with the reaction of silicon tetrachloride with ethanolamine to form the nitrilotris(ethanolato) ligand. Subsequently, this ligand is reacted with butadiene in the presence of a suitable catalyst to introduce the buta-1,3-dien-2-yl group. The final product is obtained through purification techniques such as column chromatography or recrystallization.

Despite its promising applications, the use of 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien-2-yl)silane also presents some challenges that need to be addressed. One such challenge is its potential reactivity with moisture and air, which can lead to degradation or unwanted side reactions. Therefore, careful handling and storage conditions are essential to maintain its stability and effectiveness. Additionally, further research is needed to fully understand its long-term effects on human health and the environment.

In conclusion, 2,2',2"-nitrilotris(ethanolato)(buta-1,3-dien->>>->->->->--yl)silane (CAS No. 10-6785-8-8-0) is a versatile compound with a wide range of potential applications in materials science, pharmaceuticals, and catalysis. Its unique molecular structure combines multiple functional groups that confer desirable properties such as high reactivity and stability. Ongoing research continues to uncover new uses for this compound and optimize its performance in various applications.